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Compound of Interest

Compound Name: Tosufloxacin

CAS No.:

100490-36-6; 100490-94-6;

104051-69-6; 107097-79-0;

108138-46-1; 1400591-39-0

Cat. No.: B15565612

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for evaluating the in vitro efficacy of

Tosufloxacin, a fluoroquinolone antibiotic, against common respiratory pathogens. The

included methodologies are based on established standards to ensure reproducibility and

accuracy of results.

Introduction
Tosufloxacin is a broad-spectrum fluoroquinolone antibiotic effective against a wide range of

Gram-positive and Gram-negative bacteria, including key respiratory pathogens. It exhibits

potent bactericidal activity by inhibiting bacterial DNA gyrase and topoisomerase IV, enzymes

essential for DNA replication, transcription, repair, and recombination. This document outlines

the standardized protocols for determining the minimum inhibitory concentration (MIC) of

Tosufloxacin against clinically relevant respiratory bacteria.
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Target Respiratory Pathogens
The protocols described herein are applicable to the following common respiratory pathogens:

Streptococcus pneumoniae

Haemophilus influenzae

Moraxella catarrhalis

Quantitative Data Summary
The following tables summarize the in vitro activity of Tosufloxacin against key respiratory

pathogens, as determined by Minimum Inhibitory Concentration (MIC) testing. The MIC is the

lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

Table 1: MIC of Tosufloxacin against Streptococcus pneumoniae

Strain Type MIC50 (µg/mL) MIC90 (µg/mL)

Penicillin-Susceptible 0.12 0.25

Penicillin-Intermediate 0.12 0.25

Penicillin-Resistant 0.25 0.5

MIC50 and MIC90 represent the concentrations at which 50% and 90% of the isolates were

inhibited, respectively.

Table 2: MIC of Tosufloxacin against Haemophilus influenzae
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Strain Type MIC50 (µg/mL) MIC90 (µg/mL)

β-lactamase-negative,

ampicillin-susceptible (BLNAS)
0.0078 0.0078

β-lactamase-negative,

ampicillin-resistant (BLNAR)
0.0156 0.0156

β-lactamase-positive,

ampicillin-resistant (BLPAR)
≤0.06 ≤0.06

Data from multiple studies show potent activity of Tosufloxacin against H. influenzae.[1]

Table 3: MIC of Tosufloxacin against Moraxella catarrhalis

Number of Isolates MIC Range (µg/mL) MIC50 (µg/mL) MIC90 (µg/mL)

100 ≤0.06 - 0.12 ≤0.06 ≤0.06

Fluoroquinolones, including Tosufloxacin, have demonstrated potent activity against M.

catarrhalis.[2][3]

Experimental Protocols
The following protocols are based on the guidelines from the Clinical and Laboratory Standards

Institute (CLSI) for antimicrobial susceptibility testing.[4][5]

Broth Microdilution Method for MIC Determination
This method is used to determine the minimum inhibitory concentration (MIC) of an

antimicrobial agent in vitro.

Materials:

Tosufloxacin powder

Cation-adjusted Mueller-Hinton Broth (CAMHB)
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For H. influenzae: Haemophilus Test Medium (HTM) broth

For S. pneumoniae: CAMHB supplemented with 2-5% lysed horse blood

96-well microtiter plates

Bacterial inoculum suspension standardized to 0.5 McFarland turbidity

Spectrophotometer

Incubator (35°C ± 2°C)

Procedure:

Preparation of Tosufloxacin Stock Solution: Prepare a stock solution of Tosufloxacin in a

suitable solvent (e.g., sterile deionized water or as specified by the manufacturer) at a

concentration of 1 mg/mL.

Preparation of Microtiter Plates:

Dispense 50 µL of the appropriate sterile broth into each well of a 96-well microtiter plate.

Add 50 µL of the Tosufloxacin stock solution to the first well of each row to be tested.

Perform serial twofold dilutions by transferring 50 µL from the first well to the second, and

so on, down the plate. Discard the final 50 µL from the last well. This will result in final drug

concentrations typically ranging from 0.001 to 128 µg/mL.

The last well in each row should contain no antibiotic and will serve as the growth control.

A well with broth only will serve as a sterility control.

Inoculum Preparation:

From a fresh (18-24 hour) culture plate, select several colonies of the test organism.

Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland

standard (approximately 1-2 x 10⁸ CFU/mL). A spectrophotometer can be used to verify

the turbidity (absorbance at 625 nm).
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Dilute the standardized inoculum in the appropriate broth to achieve a final concentration

of approximately 5 x 10⁵ CFU/mL in each well after inoculation.

Inoculation: Inoculate each well (except the sterility control) with 50 µL of the diluted bacterial

suspension. The final volume in each well will be 100 µL.

Incubation: Incubate the microtiter plates at 35°C ± 2°C for 16-20 hours in ambient air. For S.

pneumoniae, incubate in an atmosphere of 5% CO₂.

Reading Results: The MIC is the lowest concentration of Tosufloxacin that completely

inhibits visible growth of the organism as detected by the unaided eye.

Quality Control
Quality control should be performed with each batch of tests using reference strains as

recommended by CLSI (e.g., S. pneumoniae ATCC 49619, H. influenzae ATCC 49247). The

resulting MICs should fall within the acceptable ranges specified by CLSI.
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Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.
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Mechanism of Action of Tosufloxacin

Bacterial Cell

DNA Replication & Transcription

Tosufloxacin

DNA Gyrase
(in Gram-negative bacteria)

Inhibits

Topoisomerase IV
(in Gram-positive bacteria)

Inhibits

DNA Replication

relaxes supercoils decatenates chromosomes

Bacterial Cell Death

Disruption leads to

Click to download full resolution via product page

Caption: Mechanism of action of Tosufloxacin on bacterial DNA replication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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